7-ethyl-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol

• IUPAC Name: 7-ethyl-6-hydroxy-4,5-dihydroimidazo[4,5-e][2,1,3]benzoxadiazole
• InChI: InChI=1S/C9H10N4O2/c1-2-7-10-9-6(13(7)14)4-3-5-8(9)12-15-11-5/h14H,2-4H2,1H3
• InChI Key: RTPMQLKVNPTFKE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(N1O)CCC3=NON=C32
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol

Description

7-ethyl-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic compound that has a unique structure and properties.

Scientific Research Applications

7-ethyl-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol has potential applications in various scientific fields. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potent activity against cancer cells and has shown promising results in preclinical studies. It can also be used as a tool compound for the development of new drugs that target specific pathways.

Mechanism of Action

The mechanism of action of 7-ethyl-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol is not well understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It may also induce cell death by triggering apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-ethyl-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol are currently being studied. It has been found to exhibit potent cytotoxicity against cancer cells, but its effects on normal cells are not well understood. It may also have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-ethyl-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol in lab experiments is its potent activity against cancer cells. It can be used as a tool compound for the development of new drugs that target specific pathways. However, its synthesis is challenging and requires expertise in organic synthesis. It may also have limitations in terms of its solubility and stability.

Future Directions

There are many future directions for research on 7-ethyl-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol. One area of research is to further understand its mechanism of action and its effects on normal cells. Another area of research is to optimize its synthesis and develop more efficient methods for its production. It can also be used as a lead compound for the development of new drugs that target specific pathways. Additionally, its potential applications in other fields, such as materials science and agriculture, can be explored.

Synthesis Methods

The synthesis of 7-ethyl-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol can be achieved through a multi-step procedure. The first step involves the reaction of 2-aminobenzoxazole with ethyl acrylate in the presence of a catalyst to form a key intermediate. This intermediate is then subjected to a series of reactions, including cyclization, reduction, and oxidation, to produce the final product. The synthesis of this compound is challenging and requires expertise in organic synthesis.